Cas no 61010-04-6 (1-Cyclohexene-1-carboxaldehyde, 2-chloro-3-(hydroxymethylene)-)
61010-04-6 structure
Product Name:1-Cyclohexene-1-carboxaldehyde, 2-chloro-3-(hydroxymethylene)-
CAS No:61010-04-6
MF:C8H9ClO2
MW:172.608861684799
MDL:MFCD01863678
CID:494439
PubChem ID:71399995
Update Time:2025-04-19
1-Cyclohexene-1-carboxaldehyde, 2-chloro-3-(hydroxymethylene)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Cyclohexene-1-carboxaldehyde, 2-chloro-3-(hydroxymethylene)-
- 2-Chloro-1-formyl-3-(hydroxymethylene)-1-cyclohexene
- 2-chloro-3-(hydroxymethylene)cyclohex-1-enecarbaldehyde
- 2-chloro-3-(hydroxymethylidene)cyclohexene-1-carbaldehyde
- 2-Chloro-3-(hydroxymethylene)-1-formylcyclohex-1-ene
- MFCD01863678
- 2-chloro-1-formyl-3-(hydroxymethylene)-cyclohex-1-ene
- SCHEMBL304654
- 2-Chloro-3-(hydroxymethylene)-1-cyclohexene-1-carboxaldehyde
- DTXSID10821309
- SY244324
- 61010-04-6
- EC 700-766-2
- 2-Chloro-1-formyl-3-(hydroxymethylene)cyclohex-1-ene
- AKOS028108357
- 2-chloro-3-hydroxymethylene-cyclohex-1-enecarbaldehyde
- 2-Chloro-3-(hydroxymethylene)-1-formyl-cyclohex-1-ene
- 2-Chloro-3-(hydroxymethylene)-1-cyclohexenecarbaldehyde
- 2-Chloro-3-(hydroxymethylidene)cyclohex-1-ene-1-carbaldehyde
- 2-chloro-3-(hydroxymethylene)cyclohex-1-ene-1-carbaldehyde
- JWUQFQYYMGMPKE-UHFFFAOYSA-N
- NS00008476
-
- MDL： MFCD01863678
- Inchi： 1S/C8H9ClO2/c9-8-6(4-10)2-1-3-7(8)5-11/h4-5,10H,1-3H2
- InChI Key： JWUQFQYYMGMPKE-UHFFFAOYSA-N
- SMILES： ClC1=C(C=O)CCCC1=CO
Computed Properties
- Exact Mass: 172.02917
- Monoisotopic Mass: 172.0291072g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 228
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: nothing
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- Color/Form: Dark yellow solid
- Melting Point: 113-116°C (lit.)
- PSA: 37.3
1-Cyclohexene-1-carboxaldehyde, 2-chloro-3-(hydroxymethylene)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QC744-250mg |
1-Cyclohexene-1-carboxaldehyde, 2-chloro-3-(hydroxymethylene)- |
61010-04-6 | 95% | 250mg |
4732CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QC744-100mg |
1-Cyclohexene-1-carboxaldehyde, 2-chloro-3-(hydroxymethylene)- |
61010-04-6 | 95% | 100mg |
1777CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QC744-50mg |
1-Cyclohexene-1-carboxaldehyde, 2-chloro-3-(hydroxymethylene)- |
61010-04-6 | 95% | 50mg |
￥190.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QC744-200mg |
1-Cyclohexene-1-carboxaldehyde, 2-chloro-3-(hydroxymethylene)- |
61010-04-6 | 95% | 200mg |
￥475.0 | 2022-09-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-QC744-1g |
1-Cyclohexene-1-carboxaldehyde, 2-chloro-3-(hydroxymethylene)- |
61010-04-6 | 95% | 1g |
￥1425.0 | 2022-09-28 | |
| Ambeed | A811520-100mg |
2-Chloro-3-(hydroxymethylene)cyclohex-1-enecarbaldehyde |
61010-04-6 | 95% | 100mg |
$12.0 | 2024-04-18 | |
| Ambeed | A811520-250mg |
2-Chloro-3-(hydroxymethylene)cyclohex-1-enecarbaldehyde |
61010-04-6 | 95% | 250mg |
$15.0 | 2024-04-18 | |
| Ambeed | A811520-1g |
2-Chloro-3-(hydroxymethylene)cyclohex-1-enecarbaldehyde |
61010-04-6 | 95% | 1g |
$55.0 | 2024-04-18 | |
| Ambeed | A811520-5g |
2-Chloro-3-(hydroxymethylene)cyclohex-1-enecarbaldehyde |
61010-04-6 | 95% | 5g |
$273.0 | 2024-04-18 | |
| XI AN KANG FU NUO Biotechnology Co., Ltd. | BCS-28-1g |
1-Cyclohexene-1-carboxaldehyde, 2-chloro-3-(hydroxymethylene)- |
61010-04-6 | >95.00% | 1g |
¥210.0 | 2023-09-19 |
1-Cyclohexene-1-carboxaldehyde, 2-chloro-3-(hydroxymethylene)- Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
61010-04-6 (1-Cyclohexene-1-carboxaldehyde, 2-chloro-3-(hydroxymethylene)-) Related Products
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